Cas no 1261868-25-0 (6-Nitro-2,3,2',3'-tetrafluorobiphenyl)

• Product Name: 6-Nitro-2,3,2',3'-tetrafluorobiphenyl
• CAS No: 1261868-25-0
• MF: C₁₂H₅F₄NO₂
• MW: 271.16721701622
• CID: 4990714
• Update Time: 2025-06-14

6-Nitro-2,3,2',3'-tetrafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-2,3,2',3'-tetrafluorobiphenyl

• Inchi： 1S/C12H5F4NO2/c13-7-3-1-2-6(11(7)15)10-9(17(18)19)5-4-8(14)12(10)16/h1-5H
• InChI Key： PVFUEKLDCXYVKF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C1C=CC=C(C=1F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 338
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8

Additional information on 6-Nitro-2,3,2',3'-tetrafluorobiphenyl

Research Briefing on 6-Nitro-2,3,2',3'-tetrafluorobiphenyl (CAS: 1261868-25-0) in Chemical Biology and Pharmaceutical Applications

6-Nitro-2,3,2',3'-tetrafluorobiphenyl (CAS: 1261868-25-0) is a fluorinated biphenyl derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its nitro and tetrafluoro substitutions, serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and materials science. Recent studies have explored its utility in drug discovery, organic synthesis, and as a building block for advanced materials.

One of the key areas of interest for 6-Nitro-2,3,2',3'-tetrafluorobiphenyl is its role in the synthesis of bioactive molecules. Researchers have utilized this compound as a precursor in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. The nitro group provides a handle for further functionalization, enabling the introduction of diverse pharmacophores, while the tetrafluoro substitution enhances the compound's stability and bioavailability. Recent publications highlight its use in the design of kinase inhibitors and modulators of protein-protein interactions, showcasing its broad applicability in medicinal chemistry.

In addition to its pharmaceutical potential, 6-Nitro-2,3,2',3'-tetrafluorobiphenyl has been investigated for its physicochemical properties. Studies have demonstrated that the tetrafluoro substitution significantly influences the compound's electronic and steric characteristics, making it an attractive candidate for materials science applications. For instance, its incorporation into liquid crystalline materials has been shown to improve thermal stability and mesophase behavior, which are critical for the development of advanced display technologies and optoelectronic devices.

Recent advancements in synthetic methodologies have also focused on optimizing the production of 6-Nitro-2,3,2',3'-tetrafluorobiphenyl. Green chemistry approaches, such as catalytic fluorination and nitro-group introduction under mild conditions, have been developed to enhance the efficiency and sustainability of its synthesis. These innovations not only reduce environmental impact but also improve the scalability of production, facilitating its broader adoption in industrial and academic research settings.

Looking ahead, the potential of 6-Nitro-2,3,2',3'-tetrafluorobiphenyl in drug discovery and materials science remains largely untapped. Ongoing research aims to explore its utility in targeted drug delivery systems, where its fluorinated structure could enhance tissue penetration and pharmacokinetic profiles. Furthermore, its application in the development of novel polymeric materials with tailored properties is an area of active investigation. As the understanding of its mechanistic roles and synthetic versatility continues to grow, this compound is poised to play a pivotal role in advancing both chemical biology and pharmaceutical sciences.